Cas no 1164492-92-5 (2-[(3-Phenyl-2-propenyl)sulfanyl]-7-styryl[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 2-[(3-Phenyl-2-propenyl)sulfanyl]-7-styryl[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 1164492-92-5
• MF: C₂₂H₁₈N₄S
• MW: 370.470122814178
• CID: 5024831
• Update Time: 2023-08-25

2-[(3-Phenyl-2-propenyl)sulfanyl]-7-styryl[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-[(3-phenyl-2-propenyl)sulfanyl]-7-styryl[1,2,4]triazolo[1,5-a]pyrimidine
• 7-[(Z)-2-phenylethenyl]-2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-[1,2,4]triazolo[1,5-a]pyrimidine
• MLS000546320
• HMS570G06
• HMS2393B21
• SMR000169490
• 2-[(3-Phenyl-2-propenyl)sulfanyl]-7-styryl[1,2,4]triazolo[1,5-a]pyrimidine

• Inchi： 1S/C22H18N4S/c1-3-8-18(9-4-1)12-7-17-27-22-24-21-23-16-15-20(26(21)25-22)14-13-19-10-5-2-6-11-19/h1-16H,17H2/b12-7+,14-13-
• InChI Key： KFLLCMHCSPCOIK-QSYVVUFSSA-N
• SMILES： S(C/C=C/C1C=CC=CC=1)C1N=C2N=CC=C(/C=C\C3C=CC=CC=3)N2N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 497
• XLogP3: 5.4
• Topological Polar Surface Area: 68.4